Cas no 30797-06-9 (Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-)

• Product Name: Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
• CAS No: 30797-06-9
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 317864
• PubChem ID: 9554540
• Update Time: 2025-04-19

Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
• 4-Hydroxybutanoic acid 2-(1-methylethyl)hydrazide
• AC1L56OA
• Butanoic acid, 4-hydroxy-, 2-(1-methylethyl)hydrazide
• Butyric acid, 4-hydroxy-, 2-isopropylhydrazide
• LS-46327
• N-(4-Hydroxy-butyryl)-N'-isopropyl-hydrazin
• N'-(4-hydroxymethyl-2,5-diphenyl-2H-pyrazol-3-yl)-N,N-dimethyl-formamidine
• PC 614
• NSC-153517
• NSC153517
• 30797-06-9

• Inchi： 1S/C19H20N4O/c1-22(2)14-20-19-17(13-24)18(15-9-5-3-6-10-15)21-23(19)16-11-7-4-8-12-16/h3-12,14,24H,13H2,1-2H3/b20-14+
• InChI Key： LRAVNLMEPICHJE-XSFVSMFZSA-N
• SMILES： OCC1=C(/N=C/N(C)C)N(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.6Ų